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Introduction

MJO04 is a potent and highly selective inhibitor of Janus Kinase 3 (JAK3), a critical enzyme in
the JAK-STAT signaling pathway.[1][2][3] This pathway is integral to cytokine signaling, playing
a key role in immunity, cell proliferation, differentiation, and apoptosis.[2] Dysregulation of the
JAK-STAT pathway is implicated in various diseases, including autoimmune disorders and
cancer. MJ04's high selectivity for JAK3 over other JAK isoforms suggests its potential as a
therapeutic agent with a favorable safety profile by minimizing off-target effects.[2][4] These
application notes provide detailed protocols for the preparation of MJ04 stock solutions and
summarize its key characteristics to facilitate its use in research and drug development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MJ04 is provided in the table below.
This information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference
CAS Number 2099014-23-8 [1131[5]
Molecular Formula C20H16FNs

Molecular Weight 345.38 g/mol

Appearance Solid Powder [3]

Data Presentation: Inhibitory Activity of MJ04

MJ04 demonstrates high potency and selectivity for JAK3. The following table summarizes the
half-maximal inhibitory concentration (ICso) values of MJ04 against various kinases,
highlighting its selectivity profile.

Kinase Target ICs0 (M) ATP Concentration  Reference
JAK3 2.03 2.5 uM (Km) [2113114]
JAK3 28.48 1mMm [4]

JAK1 192.64 [5]

JAK?2 255.88 [5]

GSK-3p 1843 [5]

EGFR 3267 [5]

PI3Ky 3667 [5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM MJ04 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MJ04 in dimethyl sulfoxide
(DMSO). It is crucial to use high-purity reagents and sterile techniques to ensure the quality
and stability of the stock solution.

Materials:
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e MJ04 powder (CAS: 2099014-23-8)

¢ Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

e \Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Calculate the required mass of MJ04:

o To prepare 1 mL of a 10 mM stock solution, the required mass of MJ04 is calculated as
follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 345.38 g/mol = 3.4538 mg
» Weighing MJ04:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out approximately 3.45 mg of MJ04 powder into the tared tube. Record
the exact weight.

» Dissolving MJ04 in DMSO:

o Based on the actual weight of MJ04, calculate the precise volume of DMSO required to
achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 345.38 ( g/mol )] / 10 (mmol/L)

o Using a calibrated pipette with a sterile filter tip, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the MJ04 powder.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/product/b12370742/docs?utm_src=pdf-body#application-notes-and-protocols-for-mj04-a-selective-jak3-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Ensuring Complete Dissolution:

o Cap the tube securely and vortex the solution at room temperature for 1-2 minutes until
the MJ04 powder is completely dissolved. Visually inspect the solution to ensure there are
no visible particles. If necessary, gentle warming in a 37°C water bath for a few minutes
can aid dissolution.

 Aliquoting and Storage:

o Once fully dissolved, aliquot the 10 mM MJ04 stock solution into smaller, single-use
volumes in sterile cryovials to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage. When stored at -80°C, the
solution is stable for up to 6 months. For storage at -20°C, it is recommended to use within
1 month.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol outlines the dilution of the 10 mM MJ04 DMSO stock solution to prepare working
solutions for cell-based assays.

Materials:

10 mM MJ04 stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

e Thawing the Stock Solution:

o Thaw a single aliquot of the 10 mM MJ04 stock solution at room temperature.
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¢ Serial Dilution:

o Perform serial dilutions of the 10 mM stock solution in sterile cell culture medium or PBS
to achieve the desired final concentrations for your experiment.

o Important: To avoid precipitation of the compound, it is recommended to perform dilutions
in a stepwise manner.

o Ensure that the final concentration of DMSO in the cell culture medium is kept low,
typically below 0.5%, to minimize solvent-induced toxicity. A vehicle control (medium with
the same final concentration of DMSQO) should be included in all experiments.

Visualizations
MJO04 Experimental Workflow
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Caption: Experimental workflow for preparing and using MJ04.

MJO04 Inhibition of the JAK3-STAT Signaling Pathway
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Caption: MJO04 inhibits the JAK3-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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